![molecular formula C19H13ClFN3O4 B2932187 1-(2-chloro-6-fluorobenzyl)-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide CAS No. 899970-27-5](/img/structure/B2932187.png)
1-(2-chloro-6-fluorobenzyl)-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-chloro-6-fluorobenzyl)-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H13ClFN3O4 and its molecular weight is 401.78. The purity is usually 95%.
BenchChem offers high-quality 1-(2-chloro-6-fluorobenzyl)-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-chloro-6-fluorobenzyl)-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Applications
1-(2-chloro-6-fluorobenzyl)-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, and similar compounds, have been studied for their potential antibacterial properties. A study by Matsumoto et al. (1984) explored the synthesis and structure-activity relationships of 1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids, including compounds with various substituents such as nitro, amino, cyano, chloro, or fluoro. They found that some of these compounds, particularly enoxacin, exhibited broad and potent in vitro antibacterial activity and good in vivo efficacy against systemic infections, with low acute toxicity (Matsumoto et al., 1984).
Polymer Science
Research in polymer science has also involved derivatives of this compound. Hsiao et al. (2000) synthesized and characterized ortho-linked polyamides based on bis(ether-carboxylic acids) derived from similar compounds. These polyamides exhibited noncrystalline structures and were soluble in various polar solvents, indicating potential applications in materials science (Hsiao, Yang, & Chen, 2000).
HIV Integrase Inhibition
In the field of antiviral research, compounds structurally related to 1-(2-chloro-6-fluorobenzyl)-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide have been studied as HIV integrase inhibitors. Pace et al. (2007) reported on N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides, which exhibited potent inhibition of the HIV-integrase-catalyzed strand transfer process. These findings highlight the potential of such compounds in the treatment of HIV/AIDS (Pace et al., 2007).
Synthesis and Crystal Structure Analysis
The synthesis and crystal structure of related carboxamides have been another area of research. Zhong et al. (2010) focused on the synthesis of diflunisal carboxamides from diflunisal, an anti-inflammatory drug. They confirmed their structures using single-crystal X-ray diffraction, which could provide insights into the properties and potential applications of these compounds (Zhong et al., 2010).
properties
IUPAC Name |
1-[(2-chloro-6-fluorophenyl)methyl]-N-(4-nitrophenyl)-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClFN3O4/c20-16-2-1-3-17(21)15(16)11-23-10-12(4-9-18(23)25)19(26)22-13-5-7-14(8-6-13)24(27)28/h1-10H,11H2,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IASMFFMRZJBHIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CN2C=C(C=CC2=O)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-])F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClFN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-chloro-6-fluorobenzyl)-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.